Cas no 642928-07-2 (Homo Sildenafil)

Homo Sildenafil Properties

Names and Identifiers

• Homo Sildenafil
• 5-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ethoxy-5-(4-ethylpiperazine-1-yl-sulphonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ETHOXY-5-[(4-ETHYL-(PIPERAZIN-1-YL))SULFONYL]PHENYL]-1,6-DIHYDRO-1-METHYL-3-PROPYL-7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• 5-[2-Ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• PYR397
• UNII-0Z3JH0S0QK
• 5-(2-ethoxy-5-((4-ethylpiperazin-1-yl)
• BDBM50247536
• MJEXYQIZUOHDGY-UHFFFAOYSA-N
• 5-(2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• DA-74253
• AKOS027326584
• DTXCID40137001
• E78571
• 5-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• AC-36400
• DTXSID10214510
• 1216711-61-3
• 1ST10106
• HY-131100
• BS-49758
• 7H-PYRAZOLO(4,3-D)PYRIMIDIN-7-ONE, 5-(2-ETHOXY-5-((4-ETHYL-1-PIPERAZINYL)SULFONYL)PHENYL)-1,6-DIHYDRO-1-METHYL-3-PROPYL-
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-; Piperazine, 1-[[3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl- (9CI); Homosildenafil
• Q19904230
• CHEBI:192614
• homosildenafil
• SCHEMBL19254528
• 642928-07-2
• SCHEMBL17342850
• CS-0128302
• NS00001875
• 0Z3JH0S0QK
• CHEMBL3769434
• +Expand

• MDL： MFCD09752148
• InChIKey： MJEXYQIZUOHDGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H32N6O4S/c1-5-8-18-20-21(27(4)26-18)23(30)25-22(24-20)17-15-16(9-10-19(17)33-7-3)34(31,32)29-13-11-28(6-2)12-14-29/h9-10,15H,5-8,11-14H2,1-4H3,(H,24,25,30)
• SMILES： CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)CC)OCC)C

Computed Properties

• Exact Mass: 488.22100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 488.22057470g/mol
• Heavy Atom Count: 34
• Complexity: 854
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: 2.95760
• PSA: 121.80000
• Refractive Index: 1.65
• Melting Point: 192-194°C
• Color/Form: White solid
• Density: 1.4